Cas no 1030-33-7 (Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate)

• Product Name: Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate
• CAS No: 1030-33-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD00022628
• CID: 232764
• PubChem ID: 352572
• Update Time: 2025-05-20

Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-7-carboxylicacid, 2-phenyl-, methyl ester
• 2-phenyl-imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester
• 2-Phenyl-imidazo< 1,2-a> pyridin-7-carbonsaeure-methylester
• AK120417
• KB-255886
• methyl 2-phenyl-imidazo[1,2-a]pyridine-7-carboxylate
• NSC527110
• SureCN1457815
• 2-phenylimidazo[1,2-a]pyridine-7-carboxylic acid
• Methyl 2-phenyliMidazo[1,2-a]pyridine-7-carboxylate
• Imidazo[1,2-a]pyridine-7-carboxylic acid,2-phenyl-,methyl ester（WS205026）
• AS-71491
• MFCD00022628
• SCHEMBL1457815
• DTXSID80326336
• 1030-33-7
• BAA03033
• NSC-527110
• W17952
• Methyl2-phenylimidazo[1,2-a]pyridine-7-carboxylate
• CS-0061856
• AKOS016011404
• NNEHLDZPSCCFBR-UHFFFAOYSA-N
• DS-000809
• Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate

• MDL： MFCD00022628
• Inchi： 1S/C15H12N2O2/c1-19-15(18)12-7-8-17-10-13(16-14(17)9-12)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： NNEHLDZPSCCFBR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN2C=C(C3C=CC=CC=3)N=C2C=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.3

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624
• PSA: 43.6
• LogP: 2.78790

Additional information on Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate

Methyl 2-Phenylimidazo[1,2-a]pyridine-7-carboxylate (CAS No. 1030-33-7): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate (CAS No. 1030-33-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its imidazopyridine core and phenyl substituent, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The imidazopyridine scaffold is well-known for its diverse biological activities, including anticonvulsant, anxiolytic, and sedative properties. The addition of a phenyl group at the 2-position and a methyl ester at the 7-carboxylate position further enhances the compound's pharmacological profile, making it a valuable candidate for drug development. Recent research has focused on understanding the specific interactions of Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate with various biological targets, such as receptors and enzymes.

One of the key areas of interest in the study of Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate is its potential as an anticancer agent. Several studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) while showing minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways.

In addition to its anticancer properties, Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate has also shown promise in the treatment of neurological disorders. Research conducted by a team at the University of California in 2020 found that this compound effectively reduced inflammation and oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent. The study highlighted the compound's ability to inhibit microglial activation and reduce the production of pro-inflammatory cytokines, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate have also been extensively studied. A recent review published in Drug Metabolism Reviews summarized the findings from multiple preclinical studies, indicating that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The methyl ester group at the 7-position contributes to improved oral bioavailability and stability, making it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.

In conclusion, Methyl 2-phenylimidazo[1,2-a]pyridine-7-carboxylate (CAS No. 1030-33-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.